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Compound of Interest

Compound Name: BAY1217389

Cat. No.: B605921

BAY1217389: Application Notes and Protocols
for In Vitro Use

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of
stock solutions of BAY1217389, a potent and selective inhibitor of monopolar spindle 1 (MPS1)
kinase, for in vitro research applications. Adherence to these guidelines is crucial for ensuring
the accuracy and reproducibility of experimental results.

Introduction

BAY1217389 is an orally bioavailable small molecule that selectively inhibits the
serine/threonine kinase MPS1 (also known as TTK) with high potency (IC50 < 10 nM)[1]. MPS1
is a key regulator of the spindle assembly checkpoint (SAC), a critical cellular mechanism that
ensures proper chromosome segregation during mitosis[2][3][4]. By inhibiting MPS1,
BAY1217389 abrogates the SAC, leading to premature exit from mitosis, chromosomal
missegregation, and ultimately, mitotic catastrophe and cell death in cancer cells[2][5]. These
characteristics make BAY1217389 a valuable tool for studying mitotic regulation and a potential
therapeutic agent in oncology.
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Physicochemical Properties

Property Value

Molecular Formula C27H24F5N503

Molecular Weight 561.50 g/mol [1]

Appearance Crystalline solid[6]

Purity =>95%]6]

Storage Store powder at -20°C for up to 3 years.[1]

Solubility Data

For optimal results, it is recommended to use freshly opened, anhydrous solvents, as the
presence of moisture can reduce the solubility of BAY1217389[5].

Molar
Solvent Solubility Concentration Notes
(approx.)
Use fresh, moisture-
DMSO > 100 mg/mL[1][5] > 178.09 mM[1][5]
free DMSO.[5]
Dimethylformamide
~25 mg/mL[6] ~44.52 mM
(DMF)
Aqueous solutions are
not stable and should
1:3 DMF:PBS (pH 7.2)  ~0.25 mg/mL[6] ~0.45 mM

be prepared fresh
daily.[6]

Experimental Protocols
Preparation of Stock Solutions

1. High-Concentration Stock Solution in DMSO (e.g., 10 mM)
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This protocol describes the preparation of a 10 mM stock solution of BAY1217389 in dimethyl
sulfoxide (DMSO).

Materials:

BAY1217389 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

o Weighing: Accurately weigh the desired amount of BAY1217389 powder. For 1 mL of a 10
mM stock solution, you will need 5.615 mg of BAY1217389 (Molecular Weight = 561.5 g/mol

)

» Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
BAY1217389 powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if
precipitation is observed[1].

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up
to two years[1].

N

. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell
culture experiments.

Materials:
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e 10 MM BAY1217389 stock solution in DMSO

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum as
required for your cell line.

Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
10 mM stock solution in cell culture medium. For example, to prepare a 100 uM intermediate
solution, add 10 pL of the 10 mM stock to 990 pL of cell culture medium. Mix well by gentle

pipetting.

 Final Dilution: Add the desired volume of the intermediate or stock solution to the cell culture
plates to achieve the final experimental concentrations. For example, to achieve a final
concentration of 100 nM in a well containing 1 mL of medium, add 1 L of the 100 uM
intermediate solution.

o Control: Ensure that a vehicle control (e.g., DMSO at the same final concentration as the
highest concentration of BAY1217389) is included in your experimental setup.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.

e Due to the limited stability of BAY1217389 in aqueous solutions, it is recommended to
prepare fresh working solutions for each experiment.

Mandatory Visualizations
Signaling Pathway of BAY1217389 Action
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Caption: Mechanism of action of BAY1217389 in disrupting the spindle assembly checkpoint.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a concentrated stock solution of BAY1217389.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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